Cas no 2228407-99-4 (4-(3,5-Difluoropyridin-4-yl)oxane-2,6-dione)

• Product Name: 4-(3,5-Difluoropyridin-4-yl)oxane-2,6-dione
• CAS No: 2228407-99-4
• MF: C₁₀H₇F₂NO₃
• MW: 227.164289712906
• CID: 5762187
• PubChem ID: 165965051
• Update Time: 2025-05-26

4-(3,5-Difluoropyridin-4-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• EN300-1760551
• 2228407-99-4
• 4-(3,5-difluoropyridin-4-yl)oxane-2,6-dione
• 4-(3,5-Difluoropyridin-4-yl)oxane-2,6-dione

• Inchi： 1S/C10H7F2NO3/c11-6-3-13-4-7(12)10(6)5-1-8(14)16-9(15)2-5/h3-5H,1-2H2
• InChI Key： JIZNYYMHRVWBQO-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C1CC(=O)OC(C1)=O)F

Computed Properties

• Exact Mass: 227.03939941g/mol
• Monoisotopic Mass: 227.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.3Ų

Additional information on 4-(3,5-Difluoropyridin-4-yl)oxane-2,6-dione

Chemical Profile of 4-(3,5-Difluoropyridin-4-yl)oxane-2,6-dione (CAS No. 2228407-99-4)

4-(3,5-Difluoropyridin-4-yl)oxane-2,6-dione, identified by the Chemical Abstracts Service Number (CAS No.) 2228407-99-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic oxadione derivative features a pyridine core substituted with fluorine atoms at the 3 and 5 positions, coupled with an oxane ring. The structural configuration imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The compound's molecular framework, characterized by its oxygen-rich environment and electron-withdrawing fluorine substituents, positions it as a promising candidate for modulating various biological pathways. In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity to biological targets. The oxadione moiety further contributes to the molecule's reactivity, enabling diverse chemical transformations that can be leveraged in drug design.

Recent advancements in computational chemistry have facilitated the exploration of 4-(3,5-Difluoropyridin-4-yl)oxane-2,6-dione's potential applications. Molecular docking studies have revealed its favorable interactions with enzymes and receptors implicated in inflammatory and infectious diseases. Specifically, preliminary findings suggest that this compound may exhibit inhibitory activity against certain proteases and kinases, which are pivotal in disease pathogenesis. Such insights have spurred further investigation into its pharmacological profile.

The synthesis of 4-(3,5-Difluoropyridin-4-yl)oxane-2,6-dione involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps include nucleophilic substitution on a halogenated pyridine precursor followed by cyclization to form the oxadione ring. The introduction of fluorine atoms at the 3 and 5 positions is achieved through selective fluorination techniques, which are critical for achieving the desired regioisomerism. These synthetic methodologies underscore the compound's accessibility for further derivatization and optimization.

In the context of drug discovery, 4-(3,5-Difluoropyridin-4-yl)oxane-2,6-dione has been explored as a lead compound for addressing unmet medical needs. Its structural features align well with current trends in medicinal chemistry, particularly the incorporation of fluorinated heterocycles to enhance drug-like properties. Researchers are investigating its potential as an intermediate in the synthesis of novel therapeutics targeting neurological disorders, cancer, and autoimmune conditions. The compound's dual functionality—aromaticity from the pyridine ring and electrophilicity from the oxadione group—offers a rich chemical space for functionalization.

One particularly intriguing aspect of 4-(3,5-Difluoropyridin-4-yl)oxane-2,6-dione is its ability to engage with biological systems through multiple mechanisms. For instance, studies indicate that its fluorinated pyridine moiety can interact with aromatic hydrophobic pockets in protein targets, while the oxadione group may participate in hydrogen bonding or coordinate with metal ions. This dual interaction pattern could be exploited to design molecules with enhanced selectivity and potency. Furthermore, the presence of both oxygen and nitrogen atoms provides opportunities for diverse derivatization strategies.

The pharmacokinetic properties of 4-(3,5-Difluoropyridin-4-yl)oxane-2,6-dione are also under scrutiny. Fluorinated compounds often exhibit prolonged half-lives due to reduced metabolic clearance by enzymes such as cytochrome P450 (CYP). Preliminary data suggest that this compound may possess favorable pharmacokinetic profiles when tested in preclinical models. However, comprehensive absorption, distribution, metabolism, and excretion (ADME) studies are necessary to fully characterize its behavior in vivo.

From a regulatory perspective, 4-(3,5-Difluoropyridin--4-yloxane--2,6-dione (CAS No.) must be evaluated according to established guidelines for new chemical entities (NCEs). This includes toxicity assessments across multiple species to ensure safety margins for human use. Collaborative efforts between synthetic chemists and toxicologists are essential to identify potential hazards early in the development process. Given its structural complexity, this compound warrants thorough characterization before progressing to clinical trials.

The role of fluorinated pyridines as privileged scaffolds continues to gain momentum in pharmaceutical research, with compounds like 4-(3,5-Difluoropyridin--4-yloxane--2,6-dione exemplifying their versatility. The integration of advanced technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) has accelerated the identification of lead candidates derived from such scaffolds. As computational methods improve, researchers can more efficiently predict binding affinities and optimize properties like solubility and bioavailability.

In conclusion, 4-(3,5-Difluoropyridin--4-yloxane--2,6-dione (CAS No.) represents a promising entity in medicinal chemistry with broad therapeutic implications. Its unique structural attributes—combining a fluorinated pyridine core with an oxadione group—position it as a versatile building block for drug discovery efforts targeting diverse diseases. Continued research into its synthesis, pharmacology, and safety profile will be instrumental in determining its future role in therapeutic development.